Cas no 62401-04-1 (5-Heptenoic acid,7-[2-oxo-5-[3-[(tetrahydro-2H-pyran-2-yl)oxy]-1-octenyl]-1-pyrrolidinyl]-)

• Product name: 5-Heptenoic acid,7-[2-oxo-5-[3-[(tetrahydro-2H-pyran-2-yl)oxy]-1-octenyl]-1-pyrrolidinyl]-
• CAS No: 62401-04-1
• MF: C₂₄H₃₉NO₅
• MW: 421.570167779922
• CID: 446126

5-Heptenoic acid,7-[2-oxo-5-[3-[(tetrahydro-2H-pyran-2-yl)oxy]-1-octenyl]-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Heptenoic acid,7-[2-oxo-5-[3-[(tetrahydro-2H-pyran-2-yl)oxy]-1-octenyl]-1-pyrrolidinyl]-
• 5-Heptenoic acid, 7-[2-oxo-5-[3-[(tetrahydro-2H-pyran-2-yl)oxy]-1-octen-1-yl]-1-pyrrolidinyl]-

• Inchi： 1S/C24H39NO5/c1-2-3-6-11-21(30-24-13-8-10-19-29-24)16-14-20-15-17-22(26)25(20)18-9-5-4-7-12-23(27)28/h5,9,14,16,20-21,24H,2-4,6-8,10-13,15,17-19H2,1H3,(H,27,28)
• InChI Key： OLMISFABKLERAV-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCC=CCN1C(C=CC(OC2OCCCC2)CCCCC)CCC1=O

Computed Properties

• Exact Mass: 421.28297

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 605.2±55.0 °C(Predicted)
• PSA: 76.07
• pka: 4.76±0.10(Predicted)